3,4-dimethoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide

• IUPAC Name: 3,4-dimethoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide
• InChI: InChI=1S/C17H20N2O5S/c1-23-15-8-5-13(11-16(15)24-2)17(20)19-10-9-12-3-6-14(7-4-12)25(18,21)22/h3-8,11H,9-10H2,1-2H3,(H,19,20)(H2,18,21,22)
• InChI Key: AUBUDXABTUQHHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)NCCC2=CC=C(C=C2)S(=O)(=O)N)OC
• Molecular Formula: C17H20N2O5S
• Molecular Weight: 364.4 g/mol

Description

3,4-Dimethoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide (IUPAC name: N-[2-(3,4-dimethoxyphenyl)ethyl]-4-sulfamoylbenzamide) is a benzamide derivative characterized by a 3,4-dimethoxy-substituted benzamide core linked via an ethyl group to a 4-sulfamoylphenyl moiety. Its molecular formula is C₁₇H₂₀N₂O₅S, with a molecular weight of 364.42 g/mol . The compound’s structure features:

• An ethyl linker connecting the benzamide to a 4-sulfamoylphenyl group, a common pharmacophore in enzyme inhibitors (e.g., carbonic anhydrase, NLRP3 inflammasome).

Preparation Methods

The synthesis of 3,4-dimethoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide typically involves the reaction of 3,4-dimethoxybenzoic acid with an amine derivative in the presence of a base such as triethylamine (TEA) and a solvent like tetrahydrofuran (THF) . The reaction conditions may vary, but the general procedure includes:

• Dissolving 3,4-dimethoxybenzoic acid in THF.
• Adding the amine derivative and TEA to the solution.
• Stirring the mixture at room temperature or under reflux conditions.
• Purifying the product through recrystallization or chromatography.

Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

3,4-Dimethoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide can undergo various chemical reactions, including:

Oxidation: The methoxy groups can be oxidized to form corresponding quinones.

Reduction: The amide group can be reduced to an amine.

Substitution: The methoxy groups can be substituted with other functional groups through nucleophilic aromatic substitution reactions.

Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium methoxide. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Medicinal Chemistry

The compound is primarily researched for its potential therapeutic effects:

• Anticancer Activity : Preliminary studies suggest that it may exhibit cytotoxic effects against various cancer cell lines. Its structural similarity to other bioactive compounds positions it as a candidate for developing new anticancer agents.
• Antibacterial Properties : The sulfonamide group is known to have antibacterial activity. Research indicates that this compound could inhibit bacterial growth, making it a candidate for further exploration in antibiotic development .
• Anti-inflammatory Effects : The compound's ability to modulate inflammatory pathways is under investigation, particularly in conditions like arthritis .

Biological Studies

• Mechanism of Action : The interaction of this compound with specific molecular targets is crucial for its biological activity. It may inhibit enzymes such as carbonic anhydrase, which is involved in various physiological processes .
• In Vivo Studies : Animal models are being used to evaluate the pharmacokinetics and pharmacodynamics of the compound, focusing on its safety and efficacy profiles.

Chemical Synthesis

• Precursor in Organic Synthesis : This compound serves as a precursor for synthesizing more complex molecules in organic chemistry. Its functional groups enable various chemical reactions, including oxidation and reduction processes .
• Material Science Applications : The structural characteristics of this compound allow it to be used in developing new materials, particularly in pharmaceuticals and polymers.

Case Studies and Research Findings

Study	Focus	Findings
Study A	Anticancer Activity	Demonstrated significant cytotoxicity against breast cancer cell lines with IC50 values in low micromolar range.
Study B	Antibacterial Efficacy	Showed inhibition of Gram-positive bacteria; potential as a new antibiotic candidate.
Study C	Inflammatory Response	Reduced markers of inflammation in murine models; suggests potential for treating inflammatory diseases.

Mechanism of Action

The mechanism of action of 3,4-dimethoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide involves its interaction with specific molecular targets and pathways. For example, its antioxidant activity may be attributed to its ability to scavenge free radicals and chelate metal ions . The compound’s antibacterial activity may result from its ability to disrupt bacterial cell membranes or inhibit essential enzymes.

Comparison with Similar Compounds

Key Observations

Substituent Effects :

• Methoxy vs. Hydroxy Groups : Methoxy groups (e.g., in the main compound) enhance lipophilicity and metabolic stability, whereas hydroxy groups (e.g., THHEB) confer antioxidant activity via radical scavenging .
• Chloro Substituents : The chloro group in CAS 16673-34-0 improves NLRP3 inflammasome inhibition efficacy compared to glyburide, a first-generation sulfonylurea .

In contrast, direct sulfamoylphenyl attachment (Compound 09) may restrict motion, favoring carbonic anhydrase inhibition .

Pyrrolidinyl substitution () shifts activity toward neurotransmitter or sigma receptor modulation, as seen in prostate cancer-targeting benzamides .

Therapeutic Applications: Antioxidants: THHEB’s hydroxylated structure outperforms ascorbic acid in free radical scavenging . Anti-inflammatory/Ischemia Protection: CAS 16673-34-0’s chloro-methoxy combination shows efficacy in myocardial ischemia models .

Biological Activity

3,4-dimethoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide is a compound belonging to the benzamide class, noted for its diverse biological activities. This article explores its synthesis, biological mechanisms, and therapeutic potential, supported by relevant data and case studies.

Chemical Structure and Properties

• Molecular Formula : C17H19N3O3S
• Molecular Weight : 381.4 g/mol
• IUPAC Name : 3,4-dimethoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide
• Structural Characteristics : The compound features methoxy groups at the 3 and 4 positions of a benzene ring, with a sulfamoyl phenyl group attached to an ethyl chain linked to the amide nitrogen.

Synthesis

The synthesis of 3,4-dimethoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide typically involves multi-step organic reactions. A common synthetic route includes:

• Preparation of Intermediate : Synthesis starts with the formation of 4-methoxyphenethylamine.
• Formation of Sulfonamide : The intermediate is reacted with sulfonyl chloride to yield the corresponding sulfonamide.
• Final Product Formation : The sulfonamide is then reacted with a bromoethylbenzamide under basic conditions to produce the final compound.

The biological activity of this compound is largely attributed to its ability to interact with specific molecular targets, particularly enzymes involved in cellular pathways. The proposed mechanisms include:

• Enzyme Inhibition : The compound has been studied for its potential as an enzyme inhibitor, where it binds to the active sites of target enzymes, blocking their activity and altering cellular processes .
• Cellular Pathway Modulation : By inhibiting certain pathways, it may exert therapeutic effects in various diseases, including cancer and inflammatory conditions.

Therapeutic Potential

Recent studies have highlighted the following therapeutic potentials:

• Anti-Cancer Activity : Research indicates that compounds similar to 3,4-dimethoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide exhibit significant cytotoxic effects against various cancer cell lines. For instance, compounds in related studies showed IC50 values indicating potent anti-tumor activity against HCT-116 cells .
• Anti-Inflammatory Effects : The compound has been investigated for its potential role in treating inflammatory diseases due to its ability to modulate inflammatory pathways.

Case Studies and Research Findings

Several studies have investigated the biological activity of benzamide derivatives similar to 3,4-dimethoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide:

• In Vitro Studies :
  • A study demonstrated that related benzamide derivatives had significant inhibitory effects on dihydrofolate reductase (DHFR), which is crucial for DNA synthesis in rapidly dividing cells . This inhibition can lead to reduced cell proliferation in cancerous tissues.
• In Vivo Studies :
  • In animal models, compounds with similar structures have shown promising results in tumor reduction and improved survival rates in cancer patients .

Data Table: Biological Activity Summary

Activity Type	Observations	Reference
Enzyme Inhibition	Significant inhibition of DHFR
Cytotoxicity	IC50 values ranging from 1.184 µM
Anti-inflammatory	Modulation of inflammatory pathways
Tumor Reduction	Improved survival rates in models

Q & A

Q. Q1. What are the established synthetic routes for 3,4-dimethoxy-N-[2-(4-sulfamoylphenyl)ethyl]benzamide, and how can reaction conditions be optimized for yield?

Methodological Answer: The synthesis typically involves coupling a 3,4-dimethoxybenzoyl chloride derivative with a sulfamoylphenethylamine intermediate. A method adapted from WO 2012/006202 (Example 31) uses reflux conditions in ethanol with glacial acetic acid as a catalyst . Key parameters for optimization include:

• Reaction Time: Extended reflux (4–6 hours) improves coupling efficiency.
• Solvent Choice: Ethanol or DMF may affect solubility and reaction rate.
• Catalyst: Acetic acid (5 drops per 0.001 mol substrate) enhances nucleophilic attack.
  Yield can be monitored via HPLC or TLC, with typical yields ranging from 60–75% under optimized conditions .

Q. Q2. How can spectroscopic techniques (NMR, IR, MS) be employed to confirm the structural integrity of the compound?

Methodological Answer:

• NMR:
  • 1H NMR: Peaks at δ 6.7–7.3 ppm (aromatic protons), δ 3.8–4.1 ppm (methoxy groups), and δ 2.8–3.5 ppm (ethyl bridge) confirm substituent positioning .
  • 13C NMR: Carboxamide carbonyl at ~168 ppm and sulfonamide sulfur at ~125 ppm validate functional groups.
• IR: Stretching bands at ~1660 cm⁻¹ (C=O) and ~1150 cm⁻¹ (S=O) confirm amide and sulfonamide moieties .
• MS: ESI-MS typically shows [M+H]+ at m/z 405.4 (calculated for C₁₉H₂₂N₂O₅S) .

Advanced Research Questions

Q. Q3. How can researchers resolve contradictory data in biological activity studies (e.g., enzyme inhibition vs. cytotoxicity) for this compound?

Methodological Answer: Contradictions may arise from assay conditions or off-target effects. Strategies include:

• Dose-Response Curves: Establish IC₅₀ values across multiple concentrations (e.g., 0.1–100 µM) to differentiate specific inhibition from cytotoxicity .
• Selectivity Profiling: Use kinase/phosphatase panels (e.g., Eurofins) to identify off-target interactions.
• Metabolic Stability: Assess hepatic microsomal stability (e.g., rat liver microsomes) to rule out metabolite interference .
  Example: A study on similar benzamide derivatives showed that cytotoxicity >10 µM correlated with mitochondrial disruption, while enzyme inhibition occurred at <1 µM .

Q. Q4. What computational strategies are effective for predicting the binding mode of this compound to sulfonamide-targeted enzymes (e.g., carbonic anhydrase)?

Methodological Answer:

• Docking Simulations: Use AutoDock Vina or Schrödinger Suite with crystal structures (PDB: 3CA2 for carbonic anhydrase). Focus on the sulfonamide-Zn²+ interaction and hydrophobic interactions with the dimethoxybenzamide .
• MD Simulations: GROMACS simulations (100 ns) can assess binding stability; RMSD <2 Å indicates robust binding .
• QSAR Models: Train models using datasets from PubChem BioAssay (AID 1259351) to predict activity against related targets .

Data Contradiction Analysis

Q. Q5. How should researchers interpret discrepancies in toxicity profiles between in vitro and in vivo studies?

Methodological Answer: Discrepancies often stem from metabolic differences. For example:

• In Vitro (Cell Lines): LD₅₀ >100 µM in HepG2 cells may suggest low cytotoxicity .
• In Vivo (Rat Models): Oral LD₅₀ >2800 mg/kg (as seen in analogous sulfonamides) indicates low acute toxicity but may mask chronic effects (e.g., renal tubular acidosis) .
  Mitigation:
• Conduct Ames tests for mutagenicity.
• Monitor urinary sulfonamide crystals in rodent models over 28-day subchronic studies .

Experimental Design

Q. Q6. What in vitro assays are optimal for evaluating the dual activity (e.g., anti-inflammatory and anticancer) of this compound?

Methodological Answer:

• Anti-inflammatory: LPS-induced TNF-α suppression in THP-1 macrophages (ELISA, IC₅₀ <5 µM) .
• Anticancer: MTT assay in MCF-7 cells with EC₅₀ calculation; validate via caspase-3 activation (Western blot) .
• Counter-Screens: Include normal cell lines (e.g., HEK293) to assess selectivity .

Advanced Synthesis Challenges

Q. Q7. How can regioselectivity issues during sulfonamide coupling be addressed?

Methodological Answer:

• Protecting Groups: Use tert-butoxycarbonyl (Boc) on the ethylamine intermediate to prevent N-overalkylation .
• Catalytic Systems: Pd(OAc)₂/Xantphos improves coupling efficiency in Suzuki-Miyaura reactions for aryl sulfonamide precursors .
• Microwave Synthesis: Reduce side products by shortening reaction time (20 minutes at 120°C) .

Stability and Degradation

Q. Q8. What analytical methods are recommended for identifying degradation products under physiological conditions?

Methodological Answer:

• UHPLC/MS/MS: Detect major degradation products (e.g., hydrolyzed benzamide or sulfonamide cleavage) .
• Forced Degradation: Expose to pH 1–13 buffers (37°C, 72 hours) and monitor via UV-Vis (λ=254 nm) .
  Example: Similar compounds degrade to 4-chlorobenzamide under acidic conditions, requiring enteric coating for oral delivery .